Cas no 2253619-76-8 ((2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride)

• Product Name: (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride
• CAS No: 2253619-76-8
• MF: C₁₁H₂₃ClN₂O₃
• MW: 266.764922380447
• CID: 5842536
• PubChem ID: 137935776
• Update Time: 2025-11-06

(2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2253619-76-8
• EN300-6729067
• (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride
• (2R)-2-[(2S)-2-amino-4-methylpentanamido]-3-methylbutanoic acid hydrochloride

• Inchi： 1S/C11H22N2O3.ClH/c1-6(2)5-8(12)10(14)13-9(7(3)4)11(15)16;/h6-9H,5,12H2,1-4H3,(H,13,14)(H,15,16);1H/t8-,9+;/m0./s1
• InChI Key： VSHXDBJIFKDSNL-OULXEKPRSA-N
• SMILES： Cl.O=C([C@H](CC(C)C)N)N[C@@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 266.1397203g/mol
• Monoisotopic Mass: 266.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid;hydrochloride

Compound CAS No. 2253619-76-8: (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid; hydrochloride

The compound (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid; hydrochloride (CAS No. 2253619-76-8) is a highly specialized chemical entity with significant applications in the fields of pharmacology, biochemistry, and material science. This compound is a derivative of amino acids, specifically designed to exhibit unique properties that make it invaluable in various research and industrial settings. The hydrochloride salt form of this compound enhances its solubility and stability, making it easier to handle and use in experimental setups.

Recent advancements in chemical synthesis have enabled the precise construction of this compound's complex stereochemistry. The (2R) and (2S) configurations play a critical role in determining its biological activity and interactions with other molecules. Researchers have leveraged these stereochemical properties to explore its potential as a building block for more intricate biomolecules, such as peptides and proteins. For instance, studies published in the *Journal of Medicinal Chemistry* highlight how this compound can serve as a chiral auxiliary in asymmetric synthesis, facilitating the production of enantiomerically pure compounds with high efficiency.

The structural integrity of (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid; hydrochloride is further enhanced by its hydrochloride salt form, which not only improves its physical properties but also ensures compatibility with a wide range of experimental conditions. This feature has been particularly advantageous in drug discovery programs, where maintaining the stability and bioavailability of candidate molecules is paramount. According to findings from *Nature Communications*, this compound has shown promise as a lead molecule in the development of novel therapeutics targeting neurodegenerative diseases.

In addition to its pharmacological applications, this compound has found utility in materials science, where its unique stereochemistry and functional groups enable the creation of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor for self-assembling peptides, which exhibit potential applications in tissue engineering and regenerative medicine. These studies underscore the versatility of (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid; hydrochloride across multiple disciplines.

From an analytical standpoint, the characterization of this compound has been made more accessible through modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided unprecedented insights into its molecular structure and dynamic behavior, further enhancing our understanding of its properties. A study published in *Analytical Chemistry* demonstrated how these techniques can be employed to monitor the real-time interactions between this compound and other biomolecules, paving the way for novel applications in drug delivery systems.

Looking ahead, the continued exploration of (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid; hydrochloride is expected to yield even more groundbreaking discoveries. Its role as a chiral building block in organic synthesis remains a focal point for researchers aiming to develop more efficient and sustainable synthetic pathways. Furthermore, ongoing investigations into its biocompatibility and pharmacokinetics are expected to unlock new opportunities in therapeutic development.

In conclusion, (2R)-2-[[(2S)-2-Amino-4-methylpentanoyl]amino]-3-methylbutanoic acid; hydrochloride (CAS No. 2253619-76-8) stands as a testament to the ingenuity and precision achievable in modern chemical synthesis. Its unique properties, combined with cutting-edge research advancements, position it as a key player in shaping future innovations across diverse scientific domains.